Cas no 2418650-50-5 (1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine)

• Product Name: 1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine
• CAS No: 2418650-50-5
• MF: C₁₀H₁₀IN
• MW: 271.097574710846
• CID: 5679158
• PubChem ID: 165774825
• Update Time: 2025-06-12

1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-26627076
• 2418650-50-5
• 1-(5-ethynyl-3-iodo-2-methylphenyl)methanamine
• 1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine

• Inchi： 1S/C10H10IN/c1-3-8-4-9(6-12)7(2)10(11)5-8/h1,4-5H,6,12H2,2H3
• InChI Key： RUWGMDSYOOEQIF-UHFFFAOYSA-N
• SMILES： IC1=CC(C#C)=CC(CN)=C1C

Computed Properties

• Exact Mass: 270.98580g/mol
• Monoisotopic Mass: 270.98580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine

Professional Introduction to Compound with CAS No. 2418650-50-5 and Product Name: 1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine

1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine, identified by its CAS number 2418650-50-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both aromatic and alkyne functional groups, which make it a versatile intermediate in the synthesis of more complex pharmacological agents. The structural features of this molecule, particularly the 5-ethynyl and 3-iodo substituents, contribute to its reactivity and potential applications in drug development.

The molecular framework of 1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine consists of a benzene ring substituted with a methyl group at the 2-position, an iodine atom at the 3-position, and an ethynyl group at the 5-position. The presence of these distinct functional groups allows for diverse chemical transformations, making it a valuable building block in synthetic chemistry. Specifically, the ethynyl moiety can participate in Sonogashira coupling reactions, while the iodo substituent is conducive to cross-coupling reactions such as Suzuki or Stille couplings. These properties have made this compound a subject of interest for researchers exploring novel synthetic pathways and molecular architectures.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways relevant to human health. The structure-activity relationship (SAR) studies involving 1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine have revealed its potential as a precursor for compounds with pharmacological activity. For instance, derivatives of this molecule have been investigated for their interactions with enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The aromatic ring system, combined with the electron-withdrawing effects of the iodine atom and the electron-donating effects of the ethynyl group, modulates the electronic properties of the molecule, influencing its binding affinity and specificity.

One particularly noteworthy application of 1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine is in the synthesis of kinase inhibitors, which are widely used in oncology for their ability to modulate signaling pathways involved in cell proliferation and survival. The 5-ethynyl group provides a handle for further functionalization via transition-metal-catalyzed reactions, enabling the introduction of additional pharmacophoric elements. This flexibility has allowed chemists to design molecules that exhibit high selectivity for particular kinases, thereby minimizing off-target effects. Preliminary studies have shown that certain derivatives exhibit inhibitory activity against tyrosine kinases, making them promising candidates for further development.

The pharmaceutical industry has increasingly recognized the importance of diversity-oriented synthesis (DOS) approaches to generate libraries of compounds with varied chemical structures. 1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine serves as an excellent scaffold for such endeavors due to its inherent reactivity and structural diversity. By employing combinatorial chemistry techniques or flow chemistry methodologies, researchers can rapidly generate a wide array of derivatives for high-throughput screening (HTS). This strategy has been instrumental in identifying novel lead compounds that undergo further optimization to enhance potency, selectivity, and pharmacokinetic properties.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine and its derivatives. Molecular modeling studies have provided insights into how changes in substitution patterns affect binding interactions with biological targets. For example, computational analysis has predicted that modifications at the methyl position or introduction of additional functional groups can significantly alter enzyme kinetics. These predictions have been validated experimentally, underscoring the synergy between theoretical modeling and experimental validation in drug discovery.

The development of new synthetic methodologies is another area where 1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine has contributed significantly. Transition-metal-catalyzed reactions have become indispensable tools in modern organic synthesis, enabling efficient access to complex molecular architectures. The Sonogashira coupling, for instance, allows for the introduction of acetylenic linkages into aromatic systems under mild conditions, making it an attractive route for constructing analogs of this compound. Similarly, palladium-catalyzed cross-coupling reactions between halogenated precursors derived from 1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine have facilitated the creation of polycyclic scaffolds with enhanced biological activity.

In conclusion,1-(5-Ethynyl-3-iodo-2-methylphenyl)methanamine (CAS No. 2418650-50-5) represents a structurally intriguing compound with broad applicability in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new synthetic strategies and biological functions,this compound is poised to remain at forefrontof medicinal chemistry innovation.